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molecular formula C13H13NO3 B3283217 5-o-Tolylisoxazole-4-carboxylic acid ethyl ester CAS No. 76344-90-6

5-o-Tolylisoxazole-4-carboxylic acid ethyl ester

Cat. No. B3283217
CAS RN: 76344-90-6
M. Wt: 231.25 g/mol
InChI Key: BIGSIXGMUARJOB-UHFFFAOYSA-N
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Patent
US04243406

Procedure details

The procedure of Example 22 was employed utilizing ethyl-2-(2'-methylbenzoyl)-3-dimethylaminopropenoate in lieu of ethyl-2-(2'-chlorobenzoyl)-3-dimethylaminopropenoate to yield ethyl-5-(2'-methylphenyl)-4-isoxazolecarboxylate (1.9 g.; 82.6% yield) as an oil having the following analysis:
Name
ethyl-2-(2'-methylbenzoyl)-3-dimethylaminopropenoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl-2-(2'-chlorobenzoyl)-3-dimethylaminopropenoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ethyl-5-(2'-methylphenyl)-4-isoxazolecarboxylate
Yield
82.6%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4](=[O:19])[C:5]([C:10](=[O:18])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[CH3:17])=[CH:6][N:7](C)C)[CH3:2].C(OC(=O)C(C(=O)C1C=CC=CC=1Cl)=CN(C)C)C>>[CH2:1]([O:3][C:4]([C:5]1[CH:6]=[N:7][O:18][C:10]=1[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][C:12]=1[CH3:17])=[O:19])[CH3:2]

Inputs

Step One
Name
ethyl-2-(2'-methylbenzoyl)-3-dimethylaminopropenoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(C(=CN(C)C)C(C1=C(C=CC=C1)C)=O)=O
Step Two
Name
ethyl-2-(2'-chlorobenzoyl)-3-dimethylaminopropenoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)OC(C(=CN(C)C)C(C1=C(C=CC=C1)Cl)=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ethyl-5-(2'-methylphenyl)-4-isoxazolecarboxylate
Type
product
Smiles
C(C)OC(=O)C=1C=NOC1C1=C(C=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 1.9 g
YIELD: PERCENTYIELD 82.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.